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Compound of Interest

Compound Name: 1-Benzylpiperidin-4-one oxime

Cat. No.: B079564 Get Quote

Essential Safety and Handling Guide for 1-
Benzylpiperidin-4-one oxime
This guide provides crucial safety and logistical information for the handling and disposal of 1-
Benzylpiperidin-4-one oxime, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on the known hazards of the compound and

structurally related chemicals.

Compound Identification:

Name: 1-Benzylpiperidin-4-one oxime

Molecular Formula: C₁₂H₁₆N₂O[1]

CAS Number: 949-69-9[1][2]

Hazard Assessment
Based on GHS classifications, 1-Benzylpiperidin-4-one oxime is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation[2]. Handling of this

compound requires strict adherence to safety protocols to mitigate these risks. Structurally

similar compounds, such as 1-Benzylpiperidin-4-one and piperidine derivatives, are also known

to be harmful if swallowed and may cause allergic skin reactions[3][4].
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Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

1-Benzylpiperidin-4-one oxime.

Body Part
Personal Protective
Equipment (PPE)

Standard

Eyes/Face

Safety goggles with side

protection, and a face shield

where splashing is possible.

EN 166 (EU) or NIOSH (US)

approved[5]

Skin

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

and a lab coat or chemical

protective suit.

EN 374[6][7]

Respiratory

Use in a well-ventilated area or

chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA approved

respirator is necessary.

29 CFR 1910.134 or European

Standard EN 149[8]

Experimental Protocol for Safe Handling
This protocol outlines the step-by-step procedure for the safe handling of 1-Benzylpiperidin-4-
one oxime in a laboratory setting.

1. Preparation and Precautionary Measures:

Ensure a chemical fume hood is operational and available.
Locate the nearest eyewash station and safety shower before beginning work[8][9].
Don all required PPE as specified in the table above.
Have spill containment materials (e.g., sand, vermiculite) readily accessible[3][7].

2. Handling the Compound:

Conduct all manipulations of 1-Benzylpiperidin-4-one oxime within a chemical fume hood
to avoid inhalation of vapors or dust[8].
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Avoid direct contact with skin and eyes[3].
Use spark-proof tools and avoid sources of ignition, as related compounds can be
flammable[8][10].
Keep the container tightly closed when not in use[9][11].

3. Post-Handling Procedures:

Thoroughly wash hands and any exposed skin with soap and water after handling[4][11].
Decontaminate all equipment and the work area.
Remove and properly dispose of contaminated gloves and other disposable PPE[5].
Contaminated clothing should be removed and laundered before reuse[4][9].

Disposal Plan
All waste containing 1-Benzylpiperidin-4-one oxime must be treated as hazardous waste.

Solid Waste: Place in a suitable, labeled container for chemical waste disposal[3].

Liquid Waste: Collect in a sealed, labeled container. Do not pour down the drain[7].

Disposal: Dispose of all waste through an authorized hazardous waste collection service in

accordance with local, state, and federal regulations[3][11].

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[3][8][11].

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists[8][11].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention[8][11].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention[6][8][11].

Spill: Evacuate the area. Wear appropriate PPE and contain the spill using inert materials.

Collect the spilled material into a labeled container for disposal. Ventilate the area and wash
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the spill site after material pickup is complete[3][7].

Workflow Diagram
The following diagram illustrates the standard workflow for safely handling and disposing of 1-
Benzylpiperidin-4-one oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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